molecular formula C22H26ClNO4 B6071518 (4-chlorophenyl)[1-(3,4,5-trimethoxybenzyl)-3-piperidinyl]methanone

(4-chlorophenyl)[1-(3,4,5-trimethoxybenzyl)-3-piperidinyl]methanone

Cat. No. B6071518
M. Wt: 403.9 g/mol
InChI Key: DRORMVAPKLXNHJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-chlorophenyl)[1-(3,4,5-trimethoxybenzyl)-3-piperidinyl]methanone, also known as 4C-T-2, is a synthetic compound that belongs to the family of phenethylamines. It was first synthesized by Alexander Shulgin in the 1970s and has since been studied for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of (4-chlorophenyl)[1-(3,4,5-trimethoxybenzyl)-3-piperidinyl]methanone is not fully understood. However, it is believed to act as a serotonin receptor agonist, which means it binds to and activates serotonin receptors in the brain. This leads to an increase in serotonin levels, which can have a positive effect on mood and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (4-chlorophenyl)[1-(3,4,5-trimethoxybenzyl)-3-piperidinyl]methanone are still being studied. However, it is believed to have a positive effect on mood and behavior by increasing serotonin levels in the brain. It may also have neuroprotective effects, which could make it a potential treatment for neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

The advantages of using (4-chlorophenyl)[1-(3,4,5-trimethoxybenzyl)-3-piperidinyl]methanone in lab experiments include its potential therapeutic effects, its ability to increase serotonin levels in the brain, and its neuroprotective properties. However, there are also limitations to using (4-chlorophenyl)[1-(3,4,5-trimethoxybenzyl)-3-piperidinyl]methanone in lab experiments. These include the complex synthesis process, the potential for toxicity, and the lack of understanding of its exact mechanism of action.

Future Directions

There are many future directions for the study of (4-chlorophenyl)[1-(3,4,5-trimethoxybenzyl)-3-piperidinyl]methanone. One potential direction is the investigation of its potential therapeutic effects in the treatment of mental health disorders, such as depression and anxiety. Additionally, it may be studied for its potential use in the treatment of neurodegenerative disorders, such as Parkinson's disease. Further research is also needed to fully understand its mechanism of action and potential side effects.
In conclusion, (4-chlorophenyl)[1-(3,4,5-trimethoxybenzyl)-3-piperidinyl]methanone is a synthetic compound that has potential therapeutic applications in the treatment of mental health disorders and neurodegenerative disorders. Its exact mechanism of action is still being studied, but it is believed to act as a serotonin receptor agonist. While there are advantages to using (4-chlorophenyl)[1-(3,4,5-trimethoxybenzyl)-3-piperidinyl]methanone in lab experiments, there are also limitations, including the complex synthesis process and potential toxicity. However, there are many future directions for the study of (4-chlorophenyl)[1-(3,4,5-trimethoxybenzyl)-3-piperidinyl]methanone, including the investigation of its potential therapeutic effects and its mechanism of action.

Synthesis Methods

The synthesis of (4-chlorophenyl)[1-(3,4,5-trimethoxybenzyl)-3-piperidinyl]methanone involves the reaction of 4-chlorobenzaldehyde with 3,4,5-trimethoxybenzylamine in the presence of sodium triacetoxyborohydride. The resulting intermediate is then reacted with piperidin-3-one to yield the final product. The synthesis of (4-chlorophenyl)[1-(3,4,5-trimethoxybenzyl)-3-piperidinyl]methanone is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

The scientific research application of (4-chlorophenyl)[1-(3,4,5-trimethoxybenzyl)-3-piperidinyl]methanone is mainly focused on its potential therapeutic effects. It has been studied for its potential use in the treatment of various mental health disorders, including depression and anxiety. Additionally, it has been investigated for its potential use in the treatment of Parkinson's disease and other neurodegenerative disorders.

properties

IUPAC Name

(4-chlorophenyl)-[1-[(3,4,5-trimethoxyphenyl)methyl]piperidin-3-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H26ClNO4/c1-26-19-11-15(12-20(27-2)22(19)28-3)13-24-10-4-5-17(14-24)21(25)16-6-8-18(23)9-7-16/h6-9,11-12,17H,4-5,10,13-14H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DRORMVAPKLXNHJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)CN2CCCC(C2)C(=O)C3=CC=C(C=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H26ClNO4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

403.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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